BENGHE Foundational & Exploratory

Check Availability & Pricing

Tetrabutyl orthosilicate molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrabutyl orthosilicate

Cat. No.: B1293958

Technical Guide: Tetrabutyl Orthosilicate

Audience: Researchers, scientists, and drug development professionals.

Core Chemical Properties

Tetrabutyl orthosilicate, also known as tetrabutoxysilane, is an important organosilicon
compound with a range of applications in organic synthesis and materials science.[1][2] This
guide provides core information regarding its molecular formula and weight.

The fundamental molecular properties of tetrabutyl orthosilicate are summarized in the table
below. This data is essential for stoichiometric calculations in chemical reactions and for
characterization in materials science applications.

Property Value

Molecular Formula C16H3604Si

Molecular Weight 320.54 g/mol

Synonyms Tetrabutyl silicate, Tetrabutoxysilane
CAS Number 4766-57-8

Molecular Structure and Identification
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The chemical structure of tetrabutyl orthosilicate consists of a central silicon atom bonded to
four butoxy groups. This structure is key to its role as a precursor in the formation of silica-
based materials and as a crosslinking agent.

The relationship between the common name, molecular formula, and molecular weight is a
fundamental concept in chemistry. The diagram below illustrates this logical connection for
tetrabutyl orthosilicate.

Tetrabutyl Orthosilicate

:

Molecular Formula

C16H3604Si

Molecular Weight
320.54 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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